The many roles of mellitic acid during barium sulfate crystallization†
Faraday Discussions Pub Date: 2014-11-25 DOI: 10.1039/C4FD00211C
Abstract
The various roles of mellitic acid during barium sulfate crystallization from nucleation to mesocrystal formation are explored and elucidated.
Recommended Literature
- [1] Heavy metal detoxification by recombinant ferritin from Apostichopus japonicus
- [2] A microfluidic method to synthesize transferrin-lipid nanoparticles loaded with siRNA LOR-1284 for therapy of acute myeloid leukemia
- [3] A P2-NaxCo0.7Mn0.3O2 (x ≈ 1.0) cathode material for Na-ion batteries with superior rate and cycle capability†
- [4] Phomeroids A and B: two novel cytotoxic meroterpenoids from the deep-sea-derived fungus Phomopsis tersa FS441†
- [5] Compensation of steric demand by cation–π interactions, cobaltocenium cations as guests in tetraurea calix[4]arene dimers
- [6] A coumarin–hemicyanine hybrid as a ratiometric fluorescent sensor of microenvironment proticity†
- [7] Reaction mechanisms in ionic liquids: the kinetics and mechanism of the reaction of O,O-diethyl (2,4-dinitrophenyl) phosphate triester with secondary alicyclic amines†
- [8] A ZIF-67 derived Co3O4 dodecahedron shaped microparticle electrode based extended gate field-effect transistor for non-enzymatic glucose detection towards the diagnosis of diabetes mellitus†
- [9] Synthesis of spherical superconductors†
- [10] Stability prediction of canonical and non-canonical structures of nucleic acids in various molecular environments and cells
